Cas no 40032-88-0 (Thiophene, 2,2'-(1,2-ethenediyl)bis[3-bromo-, (E)- (9CI))

Thiophene, 2,2'-(1,2-ethenediyl)bis[3-bromo-, (E)- (9CI), is a brominated thiophene derivative featuring an ethenediyl bridge in the (E)-configuration. This compound is of interest in organic synthesis and materials science due to its conjugated structure, which facilitates electronic delocalization. The presence of bromine atoms at the 3-positions enhances its reactivity, making it a versatile intermediate for cross-coupling reactions such as Suzuki or Stille couplings. Its rigid, planar geometry is advantageous for constructing π-conjugated systems in optoelectronic applications. The compound's well-defined stereochemistry and functional group compatibility further contribute to its utility in designing advanced organic semiconductors or ligands for coordination chemistry.

Thiophene, 2,2'-(1,2-ethenediyl)bis[3-bromo-, (E)- (9CI) structure

40032-88-0 structure

Product Name:Thiophene, 2,2'-(1,2-ethenediyl)bis[3-bromo-, (E)- (9CI)

CAS No:40032-88-0

MF:C₁₀H₆Br₂S₂

MW:350.09

CID:4758672

Update Time:2025-05-21

Thiophene, 2,2'-(1,2-ethenediyl)bis[3-bromo-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

- Thiophene, 2,2'-(1,2-ethenediyl)bis[3-bromo-, (E)- (9CI)

Thiophene, 2,2'-(1,2-ethenediyl)bis[3-bromo-, (E)- (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1611982-100mg	(E)-1,2-bis(3-bromothiophen-2-yl)ethene	40032-88-0	98%	100mg	￥259.00	2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1611982-250mg	(E)-1,2-bis(3-bromothiophen-2-yl)ethene	40032-88-0	98%	250mg	￥372.00	2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1611982-1g	(E)-1,2-bis(3-bromothiophen-2-yl)ethene	40032-88-0	98%	1g	￥951.00	2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1611982-5g	(E)-1,2-bis(3-bromothiophen-2-yl)ethene	40032-88-0	98%	5g	￥2800.00	2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1611982-10g	(E)-1,2-bis(3-bromothiophen-2-yl)ethene	40032-88-0	98%	10g	￥4550.00	2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1611982-25g	(E)-1,2-bis(3-bromothiophen-2-yl)ethene	40032-88-0	98%	25g	￥10500.00	2024-05-15

Thiophene, 2,2'-(1,2-ethenediyl)bis[3-bromo-, (E)- (9CI) Related Literature

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Additional information on Thiophene, 2,2'-(1,2-ethenediyl)bis[3-bromo-, (E)- (9CI)

Comprehensive Overview of Thiophene, 2,2'-(1,2-ethenediyl)bis[3-bromo-, (E)- (9CI) (CAS No. 40032-88-0)

The compound Thiophene, 2,2'-(1,2-ethenediyl)bis[3-bromo-, (E)- (9CI) (CAS No. 40032-88-0) is a brominated thiophene derivative with significant applications in organic synthesis and materials science. Its unique structure, featuring a conjugated (E)-ethenediyl bridge between two 3-bromothiophene units, makes it a valuable intermediate for designing advanced functional materials. Researchers and industries are increasingly interested in this compound due to its potential in optoelectronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

One of the most searched questions related to Thiophene, 2,2'-(1,2-ethenediyl)bis[3-bromo-, (E)- (9CI) is its role in conductive polymers. The bromine substituents in this compound allow for further functionalization via cross-coupling reactions, which are critical for tuning the electronic properties of polymers. This adaptability aligns with the growing demand for sustainable and high-performance materials in the electronics industry. Additionally, its π-conjugated system enhances charge transport, making it a candidate for next-generation flexible electronics.

Another hot topic tied to CAS No. 40032-88-0 is its relevance in green chemistry. Researchers are exploring eco-friendly synthetic routes to minimize waste and energy consumption during its production. The compound’s stability and reactivity under mild conditions make it a model for sustainable chemical processes. This focus resonates with global trends toward reducing the environmental footprint of industrial chemistry.

From a structural perspective, the (E)-configuration of the ethenediyl linker in Thiophene, 2,2'-(1,2-ethenediyl)bis[3-bromo-, (E)- (9CI) ensures planar geometry, which is crucial for intermolecular interactions in solid-state applications. This feature is often highlighted in studies on crystal engineering and molecular self-assembly, areas gaining traction in nanotechnology and drug delivery systems. Users searching for "thiophene derivatives in nanotechnology" will find this compound particularly relevant.

In summary, Thiophene, 2,2'-(1,2-ethenediyl)bis[3-bromo-, (E)- (9CI) (CAS No. 40032-88-0) is a versatile building block with broad applications in cutting-edge technologies. Its integration into optoelectronic devices, sustainable synthesis, and nanomaterials underscores its importance in modern chemistry. As research progresses, this compound is poised to play a pivotal role in addressing challenges in energy efficiency and material innovation.